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Compound of Interest

Compound Name: 1-(2-Chloroethoxy)propane

Cat. No.: B1582243

This in-depth guide provides a comprehensive overview of the physical, chemical, and safety
properties of 1-(2-Chloroethoxy)propane, an important intermediate in various organic
syntheses. Intended for researchers, scientists, and professionals in drug development, this
document synthesizes technical data with practical insights to ensure safe and effective
handling and application.

Introduction and Scope

1-(2-Chloroethoxy)propane, also known by synonyms such as 2-Chloroethyl propyl ether and
n-Propoxyethylchloride, is a colorless liquid characterized by an ether functional group and a
chloroalkyl substituent.[1][2] Its unique bifunctional nature, possessing both an ether linkage
and a reactive chlorine atom, makes it a versatile reagent in the synthesis of more complex
molecules through reactions like nucleophilic substitution.[1][3] This guide will delve into the
critical physical and chemical parameters of this compound, outline essential safety protocols,
and provide a framework for its practical application in a laboratory setting.

Molecular Structure and Identifiers

A clear understanding of the molecular structure is fundamental to predicting the reactivity and
physical behavior of 1-(2-Chloroethoxy)propane. The molecule consists of a propyl group
linked via an ether oxygen to a 2-chloroethyl group.

Caption: Chemical structure of 1-(2-Chloroethoxy)propane.
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This structure leads to a specific set of identifiers crucial for unambiguous documentation and

procurement.
Identifier Value Source(s)
CAS Number 42149-74-6 [11[4]1[5][6][7]
Molecular Formula CsH1:1CIO [1][2][4][6]
Molecular Weight 122.59 g/mol [31[41[8]
IUPAC Name 1-(2-chloroethoxy)propane [2][8]
SMILES cccocccl [21[4][8]
InChi Key BHDSGQOSIWVMJIW- G

UHFFFAOYSA-N

EINECS Number 255-685-0 [6][8][9]

Core Physical Properties

The physical properties of 1-(2-Chloroethoxy)propane dictate its behavior under various

experimental conditions, influencing choices regarding reaction setup, purification methods,

and storage. These properties are summarized below.
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Property Value Unit Source(s)

Colorless to Almost
Appearance - [1][2][10]
Colorless Clear Liquid

Boiling Point 129-132 °C [21[5][6][11]
Melting Point -60 °C [21[3][5][6]
Density 0.96 - 0.97 g/cm3 [B1I51[6]1[11]
Refractive Index 1.4157 - 1.4177 - [5][6][11]
Flash Point 28 - 29 °C [31[516][12]
Vapor Pressure 13.7+0.2 mmHg at 25°C [6][10]
Water Solubility 6.2 g/L at 20°C [5][10][11]

Safety and Handling

Due to its flammability and toxicity, stringent safety protocols must be observed when handling
1-(2-Chloroethoxy)propane.[3] The compound is classified as a flammable liquid and is
harmful if swallowed, in contact with skin, or if inhaled.[12][13]

GHS Hazard Information
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Pictogram(s) GHSO02 (Flammable)

Signal Word Danger

H226: Flammable liquid and vapor.[4][12]
H302+H312+H332: Harmful if swallowed, in

Hazard Statements contact with skin or if inhaled.[4] H315: Causes
skin irritation.[12] H319: Causes serious eye
irritation.[12]

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[4][9][12] P233: Keep container
tightly closed.[4][9][12] P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[4][9][12] P280:
Wear protective gloves/protective clothing/eye

Precautionary Statements protection/face protection.[4][9][12] P301+P316:
IF SWALLOWED: Get emergency medical help
immediately.[9][12] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[9][12] P403+P235:
Store in a well-ventilated place. Keep cool.[9]
[12]

Recommended Handling Protocol

The following workflow outlines the essential steps for the safe handling of 1-(2-
Chloroethoxy)propane in a laboratory setting.
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Preparation

Don appropriate PPE:
- Nitrile gloves
- Safety goggles
- Lab coat

:

En a certified chemical fume hood

Ensure work is conducted ]

-

Locate and verify
spill kit accessibility

/

-

Handling &vDispensing\

Ground and bond container
and receiving equipment

Dispense slowly using
spark-proof tools

:

Keep container tightly sealed
when not in use

J

-

~

Cleanup #{ Storage

C)ispose of contaminated material

s
per institutional guidelines )

-

:

Wash hands and exposed skin

thoroughly after handling

:

Store in a designated

flammables area, locked up

J

Click to download full resolution via product page

Caption: Recommended safe handling workflow for 1-(2-Chloroethoxy)propane.
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Reactivity and Synthetic Utility

The primary mode of reactivity for 1-(2-Chloroethoxy)propane involves nucleophilic
substitution at the carbon atom bonded to the chlorine.[3] This reaction is typically an SN2
process, making the compound a useful precursor for introducing the propoxyethyl moiety into
a target molecule.

General Synthesis Route

1-(2-Chloroethoxy)propane can be synthesized from 2-propoxyethanol by reaction with a
chlorinating agent such as thionyl chloride.[3]

2-Propoxyethanol + Thionyl Chloride Reflux 1-(2-Chloroethoxy)propane
(CsH70CH2CH20H) (SOClz) (CsH70CH2CH:ClI)

Click to download full resolution via product page
Caption: Synthesis of 1-(2-Chloroethoxy)propane from 2-propoxyethanol.

This reaction provides a reliable method for producing high-purity 1-(2-Chloroethoxy)propane
for research and development purposes.[3]

Conclusion

1-(2-Chloroethoxy)propane is a valuable chemical intermediate with well-defined physical
properties. Its utility in organic synthesis is significant, but its hazardous nature necessitates a
thorough understanding of and adherence to strict safety protocols. The data and guidelines
presented in this document are intended to provide researchers and scientists with the
foundational knowledge required for the safe and effective use of this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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